2-(3-(4-fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-phenethylacetamide

• IUPAC Name: 2-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C24H27FN4O3/c25-20-8-6-19(7-9-20)16-29-22(31)24(27-23(29)32)11-14-28(15-12-24)17-21(30)26-13-10-18-4-2-1-3-5-18/h1-9H,10-17H2,(H,26,30)(H,27,32)
• InChI Key: ZUWCQOANQBXUTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F)CC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C24H27FN4O3
• Molecular Weight: 438.5 g/mol

Description

2-(3-(4-fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-phenethylacetamide is a useful research compound. Its molecular formula is C24H27FN4O3 and its molecular weight is 438.503. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Binding Affinity

2-(3-(4-fluorobenzyl)-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-phenethylacetamide belongs to a class of compounds exhibiting significant binding affinity towards various receptors. In research, its analogues, such as spiropiperidines and spirooxazolidinones, have been synthesized and evaluated for their tachykinin NK2 receptor affinities. These compounds, including spirooxazolidinone and imidazolidinone derivatives, demonstrated potent NK2 receptor antagonist activity, indicating potential applications in addressing bronchoconstriction and related conditions (Smith et al., 1995).

Intermolecular Interactions

The chemical backbone of this compound facilitates various intermolecular interactions, critical for its biological activity. A study on biologically active 1,2,4-triazole derivatives highlighted the role of fluoro and chloro derivatives in forming diverse intermolecular interactions, including C–H⋯O, C–H⋯π, and lp⋯π interactions. These interactions are essential for the compound's biological efficacy, as demonstrated through crystal structure analysis and thermal techniques (Shukla et al., 2014).

Antiviral and Anticonvulsant Potential

Spirothiazolidinone derivatives, which share structural similarities with the compound , have shown promising antiviral activity against influenza A/H3N2 virus and human coronavirus 229E. This indicates potential applications in developing antiviral agents (Apaydın et al., 2020). Moreover, triazole derivatives, including those related to the compound, have been synthesized and tested for anticonvulsant activity, suggesting potential use in managing seizures (Kelley et al., 1995).

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Biochemical Pathways

Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities , suggesting that this compound may also affect multiple biochemical pathways.

Result of Action

Based on the biological activities of similar compounds , it’s possible that this compound could have a range of effects, depending on the specific targets it interacts with.